2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Molecular Formula: C14H20ClN
• Molecular Weight: 237.77 g/mol
• IUPAC Name: 2-(cyclobutylmethyl)-1,2,3,4-tetrahydroisoquinolin-2-ium;chloride
• InChI: InChI=1S/C14H19N.ClH/c1-2-7-14-11-15(9-8-13(14)6-1)10-12-4-3-5-12;/h1-2,6-7,12H,3-5,8-11H2;1H
• InChI Key: KUAHXKKFNZCYIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C[NH+]2CCC3=CC=CC=C3C2.[Cl-]
• CAS No.: 37011-99-7

Description

2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinoline, a compound known for its presence in various natural products and therapeutic lead compounds . This compound is of significant interest due to its potential biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride typically involves multicomponent reactions (MCRs) that improve atom economy, selectivity, and yield . Traditional approaches include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies have been explored, involving direct coupling of the C(sp3)–H bond of 1,2,3,4-tetrahydroisoquinoline with various nucleophiles in the presence of cooxidants like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP) .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the principles of green chemistry and sustainable synthetic methodologies are likely applied to optimize the production process, focusing on minimizing waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions

2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride undergoes various chemical reactions, including:

Oxidation: Involving reagents like H₂O₂ or TBHP.

Reduction: Typically using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace a leaving group on the compound.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), tert-butyl hydroperoxide (TBHP).

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution: Various nucleophiles depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce fully saturated compounds .

Scientific Research Applications

2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has diverse applications in scientific research, including:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Investigated for its potential biological activities, including neuroprotective and anti-inflammatory effects.

Medicine: Explored as a therapeutic lead compound for treating various diseases.

Industry: Utilized in the development of new materials and catalysts.

Comparison with Similar Compounds

Similar Compounds

1,2,3,4-Tetrahydroisoquinoline: The parent compound, known for its broad range of biological activities.

N-Benzyl-1,2,3,4-tetrahydroisoquinoline: Functions as an antineuroinflammatory agent.

1-Methyl-1,2,3,4-tetrahydroisoquinoline: An endogenous substance with neuroprotective properties.

Uniqueness

2-Cyclobutylmethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is unique due to its cyclobutylmethyl group, which may confer distinct biological activities and chemical properties compared to other derivatives .